![molecular formula C15H11ClN2O3 B5666138 N-(2-chlorophenyl)-N'-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)urea](/img/structure/B5666138.png)
N-(2-chlorophenyl)-N'-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of urea derivatives, including compounds similar to N-(2-chlorophenyl)-N'-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)urea, often involves the reaction of diamines with chlorides of carbamidophosphoric acids. For example, the synthesis of N-(substituted)-N'-(2,3-dihydro-2-oxido-5-benzoyl-1H-1,3,2-benzodiazaphosphol-2-yl) ureas is achieved by reacting 3,4-diaminobenzophenone with different chlorides of carbamidophosphoric acids in the presence of triethylamine at specific temperatures (Reddy, Reddy, & Raju, 2003).
Molecular Structure Analysis
The molecular structure of urea derivatives, including N-(2-chlorophenyl)-N'-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)urea, is characterized by specific spatial arrangements and bonding patterns. For instance, N-p-Bromophenyl-N'-(2-chlorobenzoyl)urea exhibits a molecular structure where the bromophenyl and chlorophenyl groups lie in cis and trans positions, respectively, across the C—N bonds with respect to the urea carbonyl O atom. This arrangement forms dimers via intermolecular hydrogen bonds in the crystal structure (Yamin & Mardi, 2003).
Chemical Reactions and Properties
The chemical reactions of urea derivatives encompass a wide range of transformations, influenced by their functional groups. For instance, urea and N-methylurea can react with benzil and substituted benzils in alkaline conditions to form diphenylhydantoins through a mechanism involving rate-determining attack by the urea anion on benzil, rapid cyclization, and slow rearrangement (Butler & Leitch, 1978).
properties
IUPAC Name |
1-(2-chlorophenyl)-3-(3-oxo-1H-2-benzofuran-5-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClN2O3/c16-12-3-1-2-4-13(12)18-15(20)17-10-6-5-9-8-21-14(19)11(9)7-10/h1-7H,8H2,(H2,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABIDIIJLLWMKHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=C(C=C2)NC(=O)NC3=CC=CC=C3Cl)C(=O)O1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.